Cas no 13049-16-6 (2-chlorobenzene-1,3-dicarboxylic acid)

• Product Name: 2-chlorobenzene-1,3-dicarboxylic acid
• CAS No: 13049-16-6
• MF: C₈H₅ClO₄
• MW: 200.57590174675
• MDL: MFCD00156972
• CID: 1225882
• PubChem ID: 603348
• Update Time: 2025-05-21

2-chlorobenzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 2-chloro-
• 2-chlorobenzene-1,3-dicarboxylic acid
• 2-Chloroisophthalic acid
• F9995-0297
• SCHEMBL1614730
• AKOS001874836
• 13049-16-6
• DTXSID60345282
• SY303515
• MFCD00156972
• 2-Chloroisophthalic acid #
• 2-chloro-1,3-benzenedicarboxylic acid
• 2-Chloroisophthalicacid
• AS-63907
• Isophthalic acid, 2-chloro
• 1,3-Benzenedicarboxylic acid, chloro-
• VU0549335-1
• AMY28508
• W18747
• A928989
• chloroisophthalic acid
• CS-0075153
• EN300-234882

• MDL： MFCD00156972
• Inchi： 1S/C8H5ClO4/c9-6-4(7(10)11)2-1-3-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： NJKVZDOEWYNQIO-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 199.98765
• Monoisotopic Mass: 199.9876363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 2-chlorobenzene-1,3-dicarboxylic acid

2-Chlorobenzene-1,3-Dicarboxylic Acid: A Comprehensive Overview

The compound with CAS No. 13049-16-6, commonly referred to as 2-chlorobenzene-1,3-dicarboxylic acid, is a significant chemical entity with diverse applications across various industries. This compound is characterized by its unique structure, which includes a benzene ring substituted with two carboxylic acid groups at the 1 and 3 positions and a chlorine atom at the 2 position. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in numerous chemical processes.

Recent studies have highlighted the importance of 2-chlorobenzene-1,3-dicarboxylic acid in the field of material science, particularly in the development of advanced polymers and composites. Researchers have explored its ability to act as a building block for synthesizing high-performance materials with enhanced mechanical and thermal stability. For instance, a study published in 2023 demonstrated that incorporating this compound into polymer matrices significantly improved the tensile strength and heat resistance of the resulting materials.

In addition to its role in material science, 2-chlorobenzene-1,3-dicarboxylic acid has found applications in pharmaceuticals and agrochemicals. Its ability to form stable complexes with metal ions has been leveraged in drug delivery systems, where it serves as a carrier for bioactive compounds. Furthermore, recent advancements in green chemistry have led to the exploration of this compound as a sustainable alternative to traditional chemical intermediates.

The synthesis of 2-chlorobenzene-1,3-dicarboxylic acid typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the chlorination of benzene-1,3-dicarboxylic acid followed by purification steps such as recrystallization or chromatography. The optimization of these synthetic pathways has been an active area of research, with recent studies focusing on reducing environmental impact and improving energy efficiency.

The physical properties of 2-chlorobenzene-1,3-dicarboxylic acid, including its melting point, solubility, and acidity, are critical factors that influence its performance in various applications. For example, its high melting point makes it suitable for use in high-temperature applications, while its acidity plays a crucial role in its reactivity during chemical transformations.

In conclusion, 2-chlorobenzene-1,3-dicarboxylic acid (CAS No. 13049-16-6) is a versatile compound with a wide range of applications across different industries. Its unique structure and properties make it an essential component in modern chemistry and materials science. As research continues to uncover new potential uses for this compound, it is expected to play an even more significant role in driving innovation and development in various fields.